Cas no 1325303-72-7 ([5-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]hydrazine)
[5-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]hydrazine Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethyl-5-(6-hydrazinylpyridin-3-yl)-1,2,4-oxadiazole
- 5-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-hydrazinylpyridine
- STL134925
- 3-ethyl-5-(6-hydrazino-3-pyridyl)-1,2,4-oxadiazole
- [5-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]hydrazine
-
- Inchi: 1S/C9H11N5O/c1-2-7-12-9(15-14-7)6-3-4-8(13-10)11-5-6/h3-5H,2,10H2,1H3,(H,11,13)
- InChI Key: WQXVNDQTYPDVRJ-UHFFFAOYSA-N
- SMILES: O1C(C2C=NC(=CC=2)NN)=NC(CC)=N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 203
- XLogP3: 1.1
- Topological Polar Surface Area: 89.9
[5-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]hydrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM493905-1g |
3-Ethyl-5-(6-hydrazinylpyridin-3-yl)-1,2,4-oxadiazole |
1325303-72-7 | 97% | 1g |
$386 | 2024-08-02 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD610236-1g |
3-Ethyl-5-(6-hydrazinylpyridin-3-yl)-1,2,4-oxadiazole |
1325303-72-7 | 97% | 1g |
¥2681.0 | 2023-04-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1408520-1g |
3-Ethyl-5-(6-hydrazinylpyridin-3-yl)-1,2,4-oxadiazole |
1325303-72-7 | 97% | 1g |
¥3217.00 | 2024-08-09 |
[5-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]hydrazine Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on [5-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]hydrazine
Introduction to [5-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]hydrazine (CAS No. 1325303-72-7)
[5-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]hydrazine (CAS No. 1325303-72-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of hydrazines and is characterized by its unique structural features, which include a pyridine ring and an oxadiazole moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.
The chemical structure of [5-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]hydrazine is defined by its molecular formula C10H11N5. The presence of the pyridine ring contributes to its aromaticity and electronic properties, while the oxadiazole moiety enhances its stability and reactivity. These structural elements are crucial for understanding the compound's behavior in different chemical environments and its potential interactions with biological targets.
Recent studies have highlighted the potential therapeutic applications of [5-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]hydrazine. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Additionally, [5-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]hydrazine has been investigated for its anticancer properties. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.
The pharmacokinetic profile of [5-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]hydrazine has also been studied extensively. It exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.
In terms of synthetic methods, several routes have been developed to produce [5-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]hydrazine. One common approach involves the condensation of 5-amino-pyridine with an appropriate nitrile derivative followed by cyclization to form the oxadiazole ring. These synthetic strategies are highly reproducible and can be scaled up for industrial production.
The potential applications of [5-(3-ethyl-1,2,4-oxadiazol-5-y l)pyridin - 2 - yl ] hydrazine extend beyond medicinal chemistry. It has also been explored as a ligand in coordination chemistry due to its ability to form stable complexes with various metal ions. These complexes exhibit interesting electronic and magnetic properties, making them useful in materials science and catalysis.
In conclusion, [5-(3-Ethyl - 1 , 2 , 4 - oxad iazol - 5 - yl ) pyri din - 2 - yl ] hydraz ine (CAS No. 1325303 - 72 - 7) is a versatile compound with significant potential in multiple areas of research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation in drug discovery and development. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.
1325303-72-7 ([5-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]hydrazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)